Cas no 1263414-46-5 (4-Chloro-3-fluorostyrene)

• Product Name: 4-Chloro-3-fluorostyrene
• CAS No: 1263414-46-5
• MF: C₈H₆ClF
• MW: 156.584644794464
• MDL: MFCD20384550
• CID: 2089322
• PubChem ID: 19956466
• Update Time: 2025-05-21

4-Chloro-3-fluorostyrene Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-3-fluorostyrene
• 1-chloro-4-ethenyl-2-fluoroBenzene
• 1-chloro-2-fluoro-4-vinylbenzene
• ZCDHKYZAFKYYIU-UHFFFAOYSA-N
• Benzene, 1-chloro-4-ethenyl-2-fluoro-
• SY031724
• AMY9040
• SCHEMBL4902284
• CS-11858
• AKOS013991942
• SCHEMBL12112965
• 4'-Chloro-3'-fluorostyrene
• CS-0014413
• MFCD20384550
• 1263414-46-5
• DA-29552
• s10073
• 968-828-3

• MDL： MFCD20384550
• Inchi： 1S/C8H6ClF/c1-2-6-3-4-7(9)8(10)5-6/h2-5H,1H2
• InChI Key： ZCDHKYZAFKYYIU-UHFFFAOYSA-N
• SMILES： ClC1C=CC(C=C)=CC=1F

Computed Properties

• Exact Mass: 156.01400
• Monoisotopic Mass: 156.0142060 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 124
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 156.58
• XLogP3: 3.4
• Topological Polar Surface Area: 0

Experimental Properties

• PSA: 0.00000
• LogP: 3.12210

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Styrenes

Additional information on 4-Chloro-3-fluorostyrene

Introduction to 4-Chloro-3-Fluorostyrene (CAS No. 1263414-46-5)

4-Chloro-3-fluorostyrene (CAS No. 1263414-46-5) is a versatile aromatic compound that has garnered significant attention in the fields of organic chemistry, materials science, and pharmaceutical research. This compound, also referred to as chloro-fluorostyrene derivative, belongs to the family of aromatic vinyl compounds and is characterized by its unique combination of chlorine and fluorine substituents on the styrene backbone. The presence of these halogens imparts distinct electronic and physical properties, making it a valuable building block in various chemical syntheses.

The synthesis of 4-chloro-3-fluorostyrene typically involves multi-step processes, often starting from benzene derivatives. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing the environmental footprint of its production. For instance, researchers have explored the use of palladium-catalyzed coupling reactions to introduce the fluorine and chlorine substituents at specific positions on the aromatic ring. These methods not only enhance yield but also improve the purity of the final product, which is critical for applications in sensitive areas like drug discovery.

One of the most promising applications of chloro-fluorostyrene derivatives lies in their use as intermediates in pharmaceutical chemistry. The compound's ability to undergo various functional group transformations makes it ideal for constructing complex molecular frameworks. For example, recent studies have demonstrated its utility in synthesizing potential anti-cancer agents by incorporating it into heterocyclic systems. The halogen substituents facilitate key reactions such as nucleophilic aromatic substitution and cross-coupling reactions, which are essential for building bioactive molecules.

In addition to its role in drug development, 4-chloro-3-fluorostyrene has found applications in polymer science. Its vinyl group allows for polymerization under controlled conditions, leading to the formation of novel polymeric materials with tailored properties. Researchers have investigated its use in creating stimuli-responsive polymers that can change their physical properties in response to external stimuli such as temperature or pH changes. These materials hold potential for applications in drug delivery systems and smart packaging technologies.

The electronic properties of chloro-fluorostyrene derivatives also make them attractive candidates for optoelectronic applications. The presence of electron-withdrawing groups like chlorine and fluorine alters the conjugation pattern of the aromatic system, influencing its optical and electronic characteristics. Recent studies have explored its use as a component in organic light-emitting diodes (OLEDs) and photovoltaic materials, where precise control over electronic transitions is crucial for device performance.

From an environmental perspective, understanding the degradation pathways of chloro-fluorostyrene derivatives is essential for assessing their ecological impact. Recent research has focused on identifying microbial degradation mechanisms and photodegradation processes that can break down these compounds into less harmful byproducts. Such studies are critical for developing sustainable industrial practices and minimizing environmental contamination.

In conclusion, 4-chloro-3-fluorostyrene (CAS No. 1263414-46-5) stands out as a multifaceted compound with diverse applications across various scientific disciplines. Its unique chemical structure, combined with advancements in synthetic methodologies and application-oriented research, positions it as a key player in modern chemical innovation.